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Compound of Interest

Compound Name: Verbascotetraose

Cat. No.: B12067353 Get Quote

Essential Safety and Handling Guide for
Verbascotetraose
This guide provides comprehensive safety protocols and logistical information for the handling

and disposal of Verbascotetraose, tailored for researchers, scientists, and drug development

professionals.

Substance Identification and Properties
Verbascotetraose is a tetrasaccharide belonging to the Raffinose Family of Oligosaccharides

(RFOs).[1] It is structurally identical to stachyose and is composed of two galactose molecules,

one glucose molecule, and one fructose molecule.[1] As a non-hazardous, water-soluble

carbohydrate, it requires standard laboratory handling precautions.[2][3]
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Property Value

Molecular Formula C₂₄H₄₂O₂₁[1][4]

Molecular Weight ~666.6 g/mol [1]

Appearance
White to off-white powder (typical for

oligosaccharides)

Solubility Water-soluble[2]

Synonyms Stachyose[1]

Hazard Identification and Risk Assessment
According to safety data for structurally similar compounds like Verbascose, Verbascotetraose
is not classified as a hazardous substance.[3] The primary risk associated with handling is the

potential for inhalation of fine dust particles, which may cause minor respiratory irritation.

Hazard Category Classification Precautionary Measures

Acute Toxicity Not Classified Avoid inhalation of dust.

Skin Corrosion/Irritation Not Classified Wash hands after handling.

Eye Damage/Irritation Not Classified
Wear safety glasses to prevent

eye contact with dust.

Respiratory Sensitization Not Classified
Handle in a well-ventilated

area.

Personal Protective Equipment (PPE)
Standard laboratory PPE is sufficient for handling Verbascotetraose. The following table

outlines the recommended equipment.
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Protection Type Required PPE
Specifications and
Rationale

Eye/Face Protection Safety glasses or goggles[5][6]

Protects eyes from accidental

splashes or airborne dust

particles.

Skin Protection
Standard laboratory coat,

Nitrile gloves[7][8]

A lab coat prevents contact

with clothing. Gloves should be

worn to maintain good

laboratory hygiene.[9]

Respiratory Protection
Not required for small

quantities

For handling large quantities or

if significant dust is generated,

a disposable N95-rated dust

mask is recommended to

minimize inhalation.[7]

Operational Plan: Handling and Experimental
Protocols
Adherence to good laboratory practices is essential. The following protocol outlines the

standard procedure for handling Verbascotetraose powder.

Methodology for Handling Verbascotetraose Powder:

Preparation:

Ensure the work area, such as a laboratory bench or a chemical fume hood, is clean and

uncluttered.

Verify that a sink and eyewash station are accessible.

Don the required PPE: a lab coat, nitrile gloves, and safety glasses.

Weighing and Transfer:
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When weighing the powder, perform the task in an area with good ventilation or within a

chemical fume hood to minimize the potential for dust inhalation.

Use a spatula or scoop to carefully transfer the desired amount of Verbascotetraose to a

clean container. Avoid creating airborne dust.

Solubilization:

To prepare an aqueous solution, add the weighed Verbascotetraose powder to the

appropriate volume of solvent (e.g., deionized water) in a suitable flask or beaker.

Stir or agitate the mixture until the solid is fully dissolved.

Post-Handling:

Securely cap all containers of Verbascotetraose.

Clean any residual powder from the work surface with a damp cloth or paper towel.

Remove gloves and wash hands thoroughly with soap and water.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Verbascotetraose | Benchchem [benchchem.com]

2. Appendix B - Disposal of Nonhazardous Laboratory Waste Down The Sanitary Sewer for
Ithaca Campus | Environment, Health and Safety [ehs.cornell.edu]

3. prod-docs.megazyme.com [prod-docs.megazyme.com]

4. cymitquimica.com [cymitquimica.com]

5. epa.gov [epa.gov]

6. osha.gov [osha.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12067353?utm_src=pdf-body
https://www.benchchem.com/product/b12067353?utm_src=pdf-body
https://www.benchchem.com/product/b12067353?utm_src=pdf-body
https://prod-docs.megazyme.com/documents/Safety_Data_Sheet/GHS/GHS-US/O-VER_SDS-GHS-US.pdf
https://www.benchchem.com/product/b12067353?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b12067353
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://prod-docs.megazyme.com/documents/Safety_Data_Sheet/Reach/SDS-EN/O-VER_SDS-EN.pdf
https://cymitquimica.com/products/3D-OV10601/verbascotetraose/
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.osha.gov/sites/default/files/publications/osha3151.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12067353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. PPE and Safety for Chemical Handling [acsmaterial.com]

8. chemicalbook.com [chemicalbook.com]

9. prod-docs.megazyme.com [prod-docs.megazyme.com]

To cite this document: BenchChem. [Personal protective equipment for handling
Verbascotetraose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12067353#personal-protective-equipment-for-
handling-verbascotetraose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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